(5Z)-N-Benzyl-5-hydroxyimino-2-oxo-1,6,7,8-tetrahydroquinoline-3-carboxamide

• IUPAC Name: (5Z)-N-benzyl-5-hydroxyimino-2-oxo-1,6,7,8-tetrahydroquinoline-3-carboxamide
• InChI: InChI=1S/C17H17N3O3/c21-16(18-10-11-5-2-1-3-6-11)13-9-12-14(19-17(13)22)7-4-8-15(12)20-23/h1-3,5-6,9,23H,4,7-8,10H2,(H,18,21)(H,19,22)/b20-15-
• InChI Key: KZLFHFDODGOXMM-HKWRFOASSA-N
• Canonical SMILES: C1CC2=C(C=C(C(=O)N2)C(=O)NCC3=CC=CC=C3)C(=NO)C1
• Isomeric SMILES: C1CC2=C(C=C(C(=O)N2)C(=O)NCC3=CC=CC=C3)/C(=N\O)/C1
• Molecular Formula: C17H17N3O3
• Molecular Weight: 311.33 g/mol

Description

(5Z)-N-Benzyl-5-hydroxyimino-2-oxo-1,6,7,8-tetrahydroquinoline-3-carboxamide, also known as BHC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BHC is a heterocyclic compound containing a quinoline ring and an oxime group, which makes it an attractive target for drug design and synthesis.

Scientific Research Applications

Synthesis and Biological Activity

Compounds structurally related to (5Z)-N-Benzyl-5-hydroxyimino-2-oxo-1,6,7,8-tetrahydroquinoline-3-carboxamide have been synthesized and evaluated for their biological activities. For instance, derivatives of 7-oxo-7H-dibenz[f,ij]isoquinoline and 7-oxo-7H-benzo[e]perimidines, prepared from aminoanthraquinones, showed cytotoxic activity against various cancer cell lines. These studies reveal that the positioning of cationic side chains influences biological activity, with some derivatives demonstrating potential for cancer therapy (Bu et al., 2001).

Anti-Inflammatory and Analgesic Agents

Novel compounds derived from visnaginone and khellinone, including benzodifuranyl derivatives and thiazolopyrimidines, have been synthesized and shown to possess significant anti-inflammatory and analgesic properties. These compounds inhibit cyclooxygenase enzymes (COX-1/COX-2) and have been found to offer protective effects, highlighting their potential in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Antitumor Evaluation

Research into tetrahydrobenzo[4′,5′]thieno[3′,2′:5,6]pyrimido[1,2-b]isoquinoline derivatives has uncovered compounds with promising antitumor activities. These studies involve the synthesis of complex molecules that were tested against human tumor cell lines, including hepatocellular carcinoma and breast cancer cells. Such research endeavors contribute to the discovery of new chemotherapeutic agents (Mahmoud et al., 2018).

Synthesis of Polyimides

Studies have also been conducted on the synthesis of soluble polymides from compounds related to this compound. These polymides, synthesized from aromatic tetracarboxylic dianhydrides, show high thermal stability and solubility in various organic solvents, indicating their potential applications in materials science (Imai et al., 1984).